Cas no 2228713-39-9 (2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine
• CAS No: 2228713-39-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6198169
• PubChem ID: 165697302
• Update Time: 2025-07-21

2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine
• EN300-1819683
• 2228713-39-9

• Inchi： 1S/C13H21NO3/c1-5-17-11-8-6-7-10(12(11)15-3)13(2,9-14)16-4/h6-8H,5,9,14H2,1-4H3
• InChI Key： MYPFYORDVRAOBS-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC=C(C=1OC)OCC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine

Research Brief on 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine (CAS: 2228713-39-9): Recent Advances and Applications

The compound 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine (CAS: 2228713-39-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its methoxy and ethoxy substitutions on the phenyl ring, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) modulation. Recent studies have explored its potential as a precursor or active moiety in the development of novel therapeutic agents targeting neurological disorders, including depression, anxiety, and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity to serotonin and dopamine receptors, revealing its selective interaction with 5-HT_2A and D₂ receptors. The research employed in vitro binding assays and molecular docking simulations to elucidate the structural determinants of its activity. The findings suggest that the ethoxy and methoxy groups play a critical role in stabilizing receptor-ligand interactions, making it a valuable scaffold for further optimization.

In addition to its CNS applications, recent preclinical studies have highlighted the compound's potential in oncology. A team at the University of California, San Francisco, reported in Cancer Research that derivatives of 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine demonstrated inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized cell-based assays and xenograft models to validate its efficacy, paving the way for future drug development efforts.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology emphasized the need for further studies to address its metabolic stability and bioavailability. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its therapeutic potential.

In summary, 2-(3-ethoxy-2-methoxyphenyl)-2-methoxypropan-1-amine represents a versatile chemical entity with broad applications in CNS and oncology research. Continued investigation into its mechanism of action and structural derivatives is expected to yield significant breakthroughs in the coming years.